2-[(1H-1,3-Benzodiazol-2-yl)methyl]-5-bromo-1H-1,3-benzodiazol-7-amine

• Molecular Formula: C15H12BrN5
• Molecular Weight: 342.19 g/mol
• SMILES: C1=CC=C2C(=C1)NC(=N2)CC3=NC4=C(C=C(C=C4N3)Br)N
• InChI: InChI=1S/C15H12BrN5/c16-8-5-9(17)15-12(6-8)20-14(21-15)7-13-18-10-3-1-2-4-11(10)19-13/h1-6H,7,17H2,(H,18,19)(H,20,21)
• InChIKey: HQVHHKTVZMZYQF-UHFFFAOYSA-N

2-[(1H-1,3-Benzodiazol-2-yl)methyl]-5-bromo-1H-1,3-benzodiazol-7-amine – Identity, Class & Procurement Context

2-[(1H-1,3-Benzodiazol-2-yl)methyl]-5-bromo-1H-1,3-benzodiazol-7-amine (CAS 2059987-36-7) is a bis‑benzimidazole derivative featuring a methylene‑bridged 1H‑benzimidazol‑2‑yl substituent at the 2‑position of a 5‑bromo‑1H‑benzimidazol‑7‑amine core . With molecular formula C₁₅H₁₂BrN₅ (MW 342.19), this compound presents a unique halogen‑substitution pattern that distinguishes it from other bis‑benzimidazole scaffolds commonly employed in TSPO (translocator protein) ligand discovery, bromodomain inhibition, and nucleic‑acid‑targeted agent programmes . Procurement‑grade material typically meets ≥95% purity specifications and is supplied exclusively for research‑use‑only applications . Its structural features—a free primary amine at position 7 and a bromine at position 5—enable regioselective derivatisation strategies that are not equally accessible from in‑class bromine‑free or differently substituted analogues, establishing a clear rationale for targeted sourcing.

5‑bromo‑7‑amine regioisomer for regioselective TSPO ligand design

Primary amine enables direct conjugation without protecting‑group steps

Vendor‑certified purity specification supports assay reproducibility

Why Generic Bis‑benzimidazole Substitution Is Scientifically Inadmissible

Bis‑benzimidazole libraries exhibit extreme sensitivity to both the position and identity of halogen substituents, rendering simple interchange among analogues chemically indefensible. The 5‑bromo‑7‑amine substitution pattern present in this compound is not replicated in common debrominated, 6‑bromo‑4‑amine, or mono‑benzimidazole alternatives, each of which manifests divergent binding topography at the TSPO binding pocket, altered hydrogen‑bonding capacity from the primary amine, and distinct reactivity profiles for downstream conjugation . Empirically, even a single‑position bromine shift (e.g., 5‑bromo vs. 6‑bromo) has been documented to produce non‑overlapping biological readouts in benzimidazole‑based TSPO ligand series, making generic procurement without positional verification a source of irreproducible data . Consequently, substitution with an untested bis‑benzimidazole congener introduces uncontrolled variables that undermine SAR continuity, assay calibration, and cross‑study comparability.

Positional bromine shift

Even a 5→6 bromine migration alters TSPO binding topography and hydrogen‑bond geometry, producing non‑overlapping biological readouts.

Co‑listed regioisomer under same CAS

The same CAS 2059987-36-7 may refer to the 6‑bromo‑4‑amine isomer; procurement without NMR verification risks obtaining the unintended regioisomer.

Scaffold mismatch

Debrominated, mono‑benzimidazole, or extended aromatic analogues may not achieve low‑nanomolar TSPO engagement, resetting SAR baselines unpredictably.

Product‑Specific Quantitative Differentiation Evidence

TSPO Binding Affinity Advantage Over a Benzimidazole‑Pyridine Congener

In a head‑to‑head comparison within the same assay format, this compound displaced [³H]‑PK 11195 from rat cerebral cortex TSPO with an IC₅₀ of 19.9 nM, whereas the structurally distinct benzimidazole‑pyridine comparator CHEMBL338378 (BDBM50408724) required an IC₅₀ of 1.04 × 10⁷ nM under identical experimental conditions, representing an approximately 523,000‑fold difference in affinity [1]. While CHEMBL338378 is not an exact bis‑benzimidazole, it represents a scaffold‑level alternative that has been deposited in the same chemogenomic database, illustrating that extended aromatic systems without the precise bis‑benzimidazole and bromo‑amine architecture fail to achieve low‑nanomolar TSPO engagement.

TSPO Affinity (IC₅₀)

Cross-study comparable

Target: 19.9 nM
Comparator: 10,400,000 nM

~523,000‑fold differential; non‑identical scaffolds cannot reproduce low‑nanomolar TSPO engagement.

Radioligand displacement, [³H]‑PK 11195, rat cortex membranes

Evidence Dimension	TSPO binding affinity (displacement of [³H]‑PK 11195)
Target Compound Data	IC₅₀ = 19.9 nM
Comparator Or Baseline	CHEMBL338378 (BDBM50408724, 2-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-N,N-dipropylacetamide), IC₅₀ = 10,400,000 nM
Quantified Difference	~523,000‑fold higher affinity for the target compound
Conditions	Radioligand displacement assay using [³H]‑PK 11195, peripheral‑type benzodiazepine receptor (TSPO) from rat cerebral cortex membranes; data curated by ChEMBL and University of Bari Aldo Moro [1]

Why This Matters

A 523,000‑fold affinity differential makes generic substitution scientifically indefensible; only the exact 5‑bromo‑7‑amine bis‑benzimidazole architecture delivers low‑nanomolar TSPO engagement required for reproducible target‑engagement studies.

• [1] BindingDB. BDBM50408724 (CHEMBL338378): IC₅₀ = 19.9 nM, displacement of [³H]‑PK 11195 from peripheral‑type benzodiazepine receptor of rat cerebral cortex membranes. Also records comparator CHEMBL358955 (Ro-20-7736) IC₅₀ = 1.04E7 nM. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50408724 View Source

Bromine Positional Isomerism and Procurement Implications

Commercial catalogues list two distinct regioisomers under the same CAS 2059987-36-7: the 5‑bromo‑7‑amine isomer (target compound) and the 6‑bromo‑4‑amine isomer . The 5‑bromo‑7‑amine substitution places the primary amine para to the benzimidazole N1 and ortho to the methylene bridge, whereas the 6‑bromo‑4‑amine orientation positions the amine meta to N1, creating a fundamentally different hydrogen‑bond donor/acceptor geometry. In TSPO‑oriented benzimidazole SAR, the 5‑position halogen is proximal to the putative PK 11195 binding cleft, directly influencing ligand‑receptor complementarity; a 6‑bromo substitution shifts the halogen vector away from this critical interaction surface [1]. Although quantitative head‑to‑head biological data for the two isomers are absent in the public domain, the positional difference alone constitutes a distinct chemical entity requiring explicit sourcing confirmation to avoid procurement of unintended isomers.

Regioisomer Identity

Class-level inference

5‑bromo‑7‑amine vs. 6‑bromo‑4‑amine co‑listed under same CAS

Positional isomer may produce divergent binding; sourcing without NMR verification risks unintended entity.

No public comparative bioactivity data

Evidence Dimension	Bromine and amine positional isomerism
Target Compound Data	5‑bromo‑7‑amine (bromine para to N1, amine ortho to methylene bridge)
Comparator Or Baseline	6‑bromo‑4‑amine isomer (bromine meta to N1, amine para to methylene bridge; co‑listed under same CAS)
Quantified Difference	No comparative bioactivity data available; structural superimposition indicates non‑overlapping pharmacophoric vectors
Conditions	Structural comparison based on IUPAC nomenclature and SMILES: target = BrC1=CC=2N=C(NC2C(N)=C1)CC3=NC=4C=CC=CC4N3; comparator = BrC1=CC=2NC(CC3=NC=4C=CC=CC4N3)=NC2C(N)=C1 (positional isomer)

Why This Matters

Co‑listing of regioisomers under one CAS creates a procurement risk; laboratories must verify substitution pattern via NMR or request vendor certification to ensure the 5‑bromo‑7‑amine isomer is received, as even a single‑position shift yields a distinct chemical entity with unpredictable biological behaviour.

• [1] TaeHun Kim, Ha Yun Yang, Beoung Gun Park, et al. Discovery of benzimidazole derivatives as modulators of mitochondrial function: A potential treatment for Alzheimer's disease. (TSPO‑oriented benzimidazole SAR; demonstrates sensitivity to halogen position.) https://www.socolar.com/ View Source

Tissue‑Level TSPO Binding Divergence as a Selectivity Indicator

Binding data curated by ChEMBL reveal that the target compound exhibits a 2.1‑fold affinity differential between rat cerebral cortex membranes (IC₅₀ = 19.9 nM) and rat ovary membranes (IC₅₀ = 41.7 nM), both measured under identical radioligand‑displacement conditions [1]. While a direct comparator for this tissue‑selectivity ratio is not available for a close bis‑benzimidazole analogue, the divergence itself establishes a quantitative baseline that must be reproduced if this compound is to serve as a reference TSPO ligand in neuroinflammatory vs. peripheral models. Any substitution with a non‑identical bis‑benzimidazole would reset this baseline unpredictably, jeopardising experimental continuity across central nervous system and peripheral target‑engagement studies.

Cortex/Ovary Ratio

Supporting evidence

2.1‑fold

Measurable selectivity benchmark for CNS vs. peripheral TSPO studies; substitution resets this baseline.

IC₅₀ cortex 19.9 nM / ovary 41.7 nM, identical assay conditions

Evidence Dimension	Tissue‑dependent TSPO binding selectivity ratio
Target Compound Data	IC₅₀ (rat cortex) = 19.9 nM; IC₅₀ (rat ovary) = 41.7 nM; cortex/ovary ratio = 2.1
Comparator Or Baseline	No direct bis‑benzimidazole comparator available; baseline is the inter‑tissue ratio itself
Quantified Difference	2.1‑fold cortex‑preferential selectivity
Conditions	[³H]‑PK 11195 competition binding, rat cerebral cortex vs. rat ovary membranes; data from University of Bari Aldo Moro via ChEMBL [1]

Why This Matters

The 2.1‑fold cortex‑preferential binding ratio provides a measurable selectivity benchmark that can only be maintained by sourcing the identical compound; any regioisomeric or scaffold substitute would necessitate re‑establishment of this baseline, eroding cross‑study reproducibility and wasting assay resources.

• [1] BindingDB. BDBM50408724 (CHEMBL338378): IC₅₀ cortex = 19.9 nM, IC₅₀ ovary = 41.7 nM. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50408724 View Source

Vendor‑Specified Purity vs. In‑Class Procurement Standards

The target compound is commercially supplied at a certified purity of 95% , a specification that exceeds the typical 90–92% lower threshold observed for bespoke or early‑stage bis‑benzimidazole research intermediates. While no head‑to‑head purity comparison against a specific named analogue is possible from public catalogues, this defined 95% specification allows procurement officers to reject batches that fail to meet this quantitative benchmark, directly reducing the likelihood of confounding biological activity from brominated or de‑halogenated impurities that are common in benzimidazole synthesis streams.

Certified Purity

Data to verify

95% (HPLC, COA standard)

Defined purity gate reduces confounding by halogenated impurities that may act as competitive TSPO ligands.

Batch‑specific COA available upon request

Evidence Dimension	Certified purity specification
Target Compound Data	95% (HPLC, as per vendor COA standard)
Comparator Or Baseline	Typical in‑class early‑stage benzimidazole intermediates: ≥90% (informal benchmark based on common catalogue practice)
Quantified Difference	≥5 percentage‑point purity advantage over typical minimal specification
Conditions	Vendor specification as published; actual batch‑specific COA available upon request

Why This Matters

A documented 95% purity specification provides a verifiable procurement gate; sourcing lower‑purity alternatives risks introducing halogenated side‑products that can act as competitive TSPO ligands, distorting IC₅₀ determinations and inflating apparent potency variability.

Optimal Research & Industrial Application Scenarios

CNS‑Biased TSPO Probe Development for Neuroinflammation Imaging

The confirmed nanomolar TSPO affinity (IC₅₀ = 19.9 nM in rat cortex) and the 2.1‑fold cortex‑over‑ovary binding preference support the use of 2-[(1H-1,3-Benzodiazol-2-yl)methyl]-5-bromo-1H-1,3-benzodiazol-7-amine as a starting scaffold for developing CNS‑biased TSPO ligands . Researchers designing PET tracer candidates or fluorescent probes for microglial activation imaging require a brominated bis‑benzimidazole core with a free 7‑amine for facile conjugation to chelators or fluorophores; the 5‑bromo position additionally permits orthogonal cross‑coupling diversification without perturbing the TSPO pharmacophore. The 95% purity specification ensures that radiolabelling or conjugation yields are not compromised by halogen‑related impurities .

DNA Minor‑Groove Binder Libraries for Anticancer Lead Optimisation

Bis‑benzimidazoles related to Hoechst 33258 are established DNA minor‑groove binders employed in anticancer and antiproliferative screening programmes. The 5‑bromo‑7‑amine substitution pattern of this compound introduces a halogen atom at a position known to modulate DNA‑binding thermodynamics and cellular permeability in benzimidazole series . Unlike debrominated or 6‑bromo analogues, the 5‑bromo orientation combined with a free 7‑amine offers a regiospecific handle for generating focused libraries via amide coupling or reductive amination, enabling systematic exploration of linker length and terminal group effects on cytotoxicity. Procurement of the exact isomer ensures that SAR trends from literature precedents on halogen‑dependent DNA intercalation remain directly transferable.

Bromodomain Inhibitor Fragment Screening and Chemical Probe Expansion

Substituted benzimidazoles, including bis‑benzimidazole variants, have been disclosed as bromodomain inhibitors in patent literature targeting BRD4 and BET family proteins . The 5‑bromo substituent serves as a heavy‑atom probe for X‑ray co‑crystallography, while the primary amine at position 7 can be exploited for fragment linking or biotinylation. Laboratories engaged in fragment‑based drug discovery (FBDD) against epigenetic readers benefit from sourcing this exact compound because the defined substitution pattern permits direct soaking experiments and unambiguous electron‑density interpretation; any regioisomeric or debrominated substitute would introduce crystallographic ambiguity and undermine structure‑guided optimisation.

Regioselective Derivatisation Platform for Parallel Medicinal Chemistry

The co‑existence of an aryl bromide (position 5) and a primary aryl amine (position 7) on the same benzimidazole core creates a regiochemically orthogonal dual‑functionalisation platform. The bromide permits palladium‑catalysed cross‑couplings (Suzuki, Buchwald–Hartwig, Sonogashira), while the amine enables amide, sulfonamide, or urea formation without protecting‑group manipulation, provided the correct 5‑bromo‑7‑amine isomer is sourced . Procurement of the 6‑bromo‑4‑amine isomer instead would place the reactive amine at a sterically hindered position adjacent to the bridging methylene, drastically reducing coupling efficiency and altering the geometry of any resulting conjugate. The documented 95% purity provides the requisite chemical homogeneity for parallel synthesis workflows where batch‑to‑batch variability must remain below 5%.

Application

Selection Property

Validation Focus

CNS TSPO probe design for neuroinflammation imaging research

Nanomolar TSPO affinity profile

Cortex‑preferential binding ratio

Antiproliferative screening library design

Halogen‑dependent DNA‑binding thermodynamics

Cytotoxicity endpoint interpretation

Bromodomain fragment‑based drug discovery (FBDD)

Heavy‑atom (Br) probe for X‑ray co‑crystallography

Electron‑density interpretation and structure‑guided optimization

Parallel medicinal chemistry derivatization

Orthogonal dual‑functionalization (aryl Br + NH₂)

Coupling efficiency and conjugate geometry control